![molecular formula C18H17Cl2N5O B2511475 4-(1H-benzo[d]imidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide CAS No. 1211102-78-1](/img/structure/B2511475.png)
4-(1H-benzo[d]imidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide
Overview
Description
The compound “4-(1H-benzo[d]imidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide” is a complex organic molecule that contains several functional groups, including a benzimidazole, a piperazine, and a carboxamide . These functional groups suggest that the compound could have a variety of biological activities.
Synthesis Analysis
While the exact synthesis of this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the benzimidazole ring, followed by the attachment of the piperazine and carboxamide groups .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzimidazole ring, a piperazine ring, and a carboxamide group. The benzimidazole and piperazine rings are likely to contribute to the rigidity of the molecule, while the carboxamide group could be involved in hydrogen bonding .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzimidazole, piperazine, and carboxamide groups. The benzimidazole group could potentially undergo electrophilic substitution reactions, while the piperazine could participate in reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzimidazole, piperazine, and carboxamide groups could contribute to its solubility, stability, and reactivity .Scientific Research Applications
Synthesis of Imidazoles
The compound is a key component in the synthesis of substituted imidazoles . These heterocycles are used in a variety of everyday applications. The bonds constructed during the formation of the imidazole are of particular interest .
Antimicrobial Activity
A series of novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines, which include the compound , have been synthesized and evaluated for their antibacterial and antifungal activity . Some of these hybrids exhibited antibacterial activity comparable to standard Streptomycin and Benzyl penicillin .
Antitumor Activity
Some compounds related to “4-(1H-benzo[d]imidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide” have shown moderate to high inhibitory activities against HepG2, SK-OV-3, NCI-H460 and BEL-7404 tumor cell lines .
Inhibition of Microtubule Assembly
Certain compounds, including 5g and 6f, have shown significant activity against the human prostate cancer cell line DU-145 . These compounds effectively inhibit microtubule assembly formation in DU-145 .
Development of Functional Materials
Imidazoles, which include the compound , are being deployed in the development of functional materials .
Applications in Catalysis
Imidazoles are also utilized in catalysis . The compound “4-(1H-benzo[d]imidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide” could potentially be used in this field.
Mechanism of Action
Target of Action
Compounds containing the benzimidazole nucleus are known to bind to a variety of therapeutic targets .
Mode of Action
Benzimidazole derivatives are known to exhibit a broad spectrum of biological activities .
Biochemical Pathways
It’s known that benzimidazole derivatives can interact with proteins and enzymes, affecting various biological pathways .
Result of Action
Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, antitumor, and anti-inflammatory effects .
Action Environment
The stability and potency of delivery of piperazine derivatives, which this compound is a part of, have been highlighted .
properties
IUPAC Name |
4-(1H-benzimidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2N5O/c19-13-6-5-12(11-14(13)20)21-18(26)25-9-7-24(8-10-25)17-22-15-3-1-2-4-16(15)23-17/h1-6,11H,7-10H2,(H,21,26)(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JODYIGCHMQAMCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=CC=CC=C3N2)C(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-benzo[d]imidazol-2-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[(4-Nitrobenzoyl)oxy]imino}cyclododecane](/img/structure/B2511392.png)
![4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one](/img/structure/B2511393.png)
![N-(benzo[d]thiazol-2-yl)-5-chloro-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride](/img/structure/B2511397.png)
![3-[2-[4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]quinazolin-4-one](/img/structure/B2511400.png)
![N-[[4-(4-bromophenyl)-5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide](/img/structure/B2511403.png)
![4-methoxy-N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzamide](/img/structure/B2511404.png)
![1-(4-benzylpiperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride](/img/structure/B2511407.png)
![6-(prop-2-yn-1-ylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2511409.png)
![2-(1-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-oxopropan-2-yl)-6,7-dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one](/img/structure/B2511412.png)
![8,9-dimethoxy-5-[(2-methylbenzyl)sulfanyl]imidazo[1,2-c]quinazolin-2(3H)-one](/img/structure/B2511413.png)